2-(3-Formylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(3-formylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H9NO3/c15-8-9-2-1-3-10(6-9)12-7-11(13(16)17)4-5-14-12/h1-8H,(H,16,17)
• InChI Key: IJEUBMNQLCVRIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NC=CC(=C2)C(=O)O)C=O
• Molecular Formula: C13H9NO3
• DSSTOX Substance ID: DTXSID30476077
• Molecular Weight: 227.21 g/mol
• CAS RN: 566198-38-7

Description

2-(3-Formylphenyl)isonicotinic acid (2-FPIA) is an organic compound that is used in a variety of scientific research applications. It is a derivative of isonicotinic acid and is commonly used in lab experiments due to its unique properties.

Scientific Research Applications

2-(3-Formylphenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications, including the study of enzyme inhibition and protein-protein interactions. It has also been used to study the effects of various drugs on the body and to study the effects of environmental pollutants on the human body.

Mechanism of Action

2-(3-Formylphenyl)isonicotinic acid, 95% is believed to act as an inhibitor of the enzyme tyrosinase. Tyrosinase is an enzyme involved in the production of melanin, a pigment found in the skin. By inhibiting tyrosinase, 2-(3-Formylphenyl)isonicotinic acid, 95% can be used to study the effects of melanin production on the body.
Biochemical and Physiological Effects
2-(3-Formylphenyl)isonicotinic acid, 95% has been shown to have several biochemical and physiological effects. In vitro studies have shown that 2-(3-Formylphenyl)isonicotinic acid, 95% can inhibit the enzyme tyrosinase, which is involved in the production of melanin. In addition, 2-(3-Formylphenyl)isonicotinic acid, 95% has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-(3-Formylphenyl)isonicotinic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive, easy to synthesize, and can be used in a variety of experiments. However, 2-(3-Formylphenyl)isonicotinic acid, 95% has some limitations as well. It is not very stable and can degrade over time, and it can be difficult to purify.

Future Directions

There are several potential future directions for research involving 2-(3-Formylphenyl)isonicotinic acid, 95%. One potential direction is to explore the effects of 2-(3-Formylphenyl)isonicotinic acid, 95% on other enzymes and proteins. Additionally, further research could be conducted to explore the effects of 2-(3-Formylphenyl)isonicotinic acid, 95% on other biochemical and physiological processes. In addition, research could be conducted to explore the potential therapeutic applications of 2-(3-Formylphenyl)isonicotinic acid, 95%, such as its potential use as an anti-cancer agent or as an anti-inflammatory agent. Finally, further research could be conducted to explore the potential environmental applications of 2-(3-Formylphenyl)isonicotinic acid, 95%, such as its potential use as an environmental pollutant scavenger.

Synthesis Methods

2-(3-Formylphenyl)isonicotinic acid, 95% is synthesized through a multi-step process. First, isonicotinic acid is reacted with formaldehyde to form 2-(3-formylphenyl)isonicotinic acid. This reaction is usually catalyzed by a base, such as sodium hydroxide, and is carried out in a solvent such as acetonitrile or dimethylformamide. The reaction is typically performed at room temperature and the resulting product is purified by column chromatography.